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Compound of Interest

Compound Name: Azido-PEG2-C6-OH

Cat. No.: B11933168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Azido-
PEG2-C6-OH, a bifunctional linker commonly utilized in bioconjugation, drug delivery, and

proteomics. Due to its azide functionality, this compound requires careful handling to mitigate

potential risks. This document outlines the known hazards, proper storage and handling

procedures, disposal methods, and a sample experimental protocol.

Hazard Identification and Safety Precautions
Organic azides are energetic molecules that can be sensitive to heat, shock, and friction.[1][2]

While the PEG chain in Azido-PEG2-C6-OH generally improves stability compared to smaller

organic azides, caution is still paramount.[3] The primary hazards are associated with the azide

group, which can decompose explosively under certain conditions.[1][4]

General Stability Rules for Organic Azides:

To assess the stability of organic azides, two general rules are often applied:

Carbon to Nitrogen (C/N) Ratio: The number of carbon atoms should ideally be greater than

the number of nitrogen atoms. Azides with a C/N ratio between 1 and 3 should be handled in

small quantities, stored at low temperatures, and used promptly.[1][3] For Azido-PEG2-C6-
OH (C10H21N3O3), the C/N ratio is 10/3, which is greater than 3, suggesting a relatively

stable compound.
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Rule of Six: There should be at least six carbon atoms for each energetic functional group

(like azide).[1][3] Azido-PEG2-C6-OH, with ten carbons and one azide group, satisfies this

rule.

Potential Hazards:

Explosion Hazard: Can decompose violently when exposed to heat, shock, or friction.[1] Risk

increases with concentration and in the absence of solvent.

Formation of Hydrazoic Acid: Contact with strong acids can produce hydrazoic acid (HN3),

which is highly toxic and explosive.[1][4]

Formation of Heavy Metal Azides: Contact with heavy metals (e.g., lead, copper, silver,

mercury, zinc) can form highly shock-sensitive and explosive metal azides.[1][4] This is

particularly relevant for laboratory equipment and plumbing.

Toxicity: While specific toxicological data for Azido-PEG2-C6-OH is not readily available,

organic azides as a class should be handled with care. The toxicity of the azide ion is

comparable to that of cyanide.[3] Exposure can cause symptoms such as dizziness,

weakness, headache, and respiratory irritation.[2][4]

Quantitative Data Summary
Specific quantitative toxicological data for Azido-PEG2-C6-OH is not publicly available. The

following table provides general stability guidelines for organic azides.
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Parameter Guideline Reference

Carbon to Nitrogen (C/N) Ratio
(nC + nO) / nN ≥ 3 for better

stability.
[3]

Rule of Six
At least six carbon atoms per

energetic functional group.
[3]

Storage Temperature
Recommended: -20°C for

long-term storage.
[5]

Solution Concentration

For less stable azides,

concentrations should not

exceed 1 M.

[1]

Experimental Protocol: Copper(I)-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This protocol is a general guideline for a typical "click chemistry" reaction involving an Azido-

PEG linker. All work should be performed in a well-ventilated fume hood.

Materials:

Azido-PEG2-C6-OH

Alkyne-containing molecule

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

Appropriate solvent (e.g., DMSO, DMF, or aqueous buffer)

Personal Protective Equipment (PPE): Safety goggles, lab coat, compatible chemical-

resistant gloves.

Procedure:
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Preparation of Stock Solutions:

Prepare a stock solution of Azido-PEG2-C6-OH in the chosen solvent.

Prepare a stock solution of the alkyne-containing molecule.

Prepare a stock solution of CuSO4 (e.g., 100 mM in water).

Prepare a fresh stock solution of sodium ascorbate (e.g., 1 M in water).

Prepare a stock solution of THPTA ligand (e.g., 100 mM in water).

Reaction Setup:

In a suitable reaction vessel, add the alkyne-containing molecule.

Add the Azido-PEG2-C6-OH solution.

Add the THPTA ligand solution.

Add the CuSO4 solution.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Reaction Conditions:

The reaction is typically carried out at room temperature.

The reaction time can vary from a few minutes to several hours, depending on the

substrates. Monitor the reaction progress by an appropriate analytical technique (e.g.,

TLC, LC-MS).

Work-up and Purification:

Once the reaction is complete, the product can be purified using standard techniques such

as column chromatography, HPLC, or precipitation.

Signaling Pathways and Experimental Workflows
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The following diagram illustrates a typical workflow for a bioconjugation experiment using

Azido-PEG2-C6-OH via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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